4-tert-butyl-N-{[6-(diethylamino)pyridin-3-yl]methyl}-2-oxopyrrolidine-3-carboxamide

• IUPAC Name: 4-tert-butyl-N-[[6-(diethylamino)pyridin-3-yl]methyl]-2-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H30N4O2/c1-6-23(7-2)15-9-8-13(10-20-15)11-21-17(24)16-14(19(3,4)5)12-22-18(16)25/h8-10,14,16H,6-7,11-12H2,1-5H3,(H,21,24)(H,22,25)
• InChI Key: GNCXKMSKHYYVFM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC=C(C=C1)CNC(=O)C2C(CNC2=O)C(C)(C)C
• Molecular Formula: C19H30N4O2
• Molecular Weight: 346.5 g/mol
• CAS No.: 2097925-26-1

Description

4-tert-butyl-N-{[6-(diethylamino)pyridin-3-yl]methyl}-2-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C19H30N4O2 and its molecular weight is 346.475. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Chemical Interactions

Research into compounds with structural similarities to 4-tert-butyl-N-{[6-(diethylamino)pyridin-3-yl]methyl}-2-oxopyrrolidine-3-carboxamide often focuses on understanding their molecular structure, chemical properties, and interactions. For instance, studies on N-Benzyltetrahydropyrido-anellated thiophene derivatives, which may share functional group characteristics with the compound , highlight the importance of weak intermolecular C-H...O=C hydrogen bonds in stabilizing molecular structures. These interactions are critical in forming a three-dimensional framework, enhancing the stability and reactivity of the molecules (Pietsch, Nieger, & Gütschow, 2007).

Polymer Synthesis and Properties

Compounds with tert-butyl and pyridinyl groups play a crucial role in the synthesis and development of new materials. For example, the synthesis and characterization of aromatic polyamides using bis(ether‐carboxylic acid) or dietheramine derived from tert‐butylhydroquinone demonstrate the potential of such compounds in creating materials with high thermal stability and solubility in organic solvents. These materials exhibit desirable properties like high glass transition temperatures and the ability to form transparent and tough films, indicative of their potential in various industrial applications (Yang, Hsiao, & Yang, 1999).

Chemical Reactions and Mechanisms

The exploration of chemical reactions involving similar compounds reveals insights into potential applications in synthesis and catalysis. For instance, the phosphine-catalyzed [4 + 2] annulation reaction using ethyl 2-methyl-2,3-butadienoate and N-tosylimines, leading to highly functionalized tetrahydropyridines, showcases the versatility of these compounds in organic synthesis. Such reactions, characterized by excellent yields and complete regioselectivity, underscore the potential of this compound in facilitating complex chemical transformations (Zhu, Lan, & Kwon, 2003).